Cas no 1804638-77-4 (2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1804638-77-4
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4839199
• Update Time: 2025-05-22

2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)4-1-3(2-17)16-6(15)5(4)18-8(12,13)14/h1,17H,2H2
• InChI Key： PFTYIBRXJWMBMA-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=CC(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol

Comprehensive Overview of 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804638-77-4)

The compound 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804638-77-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of advanced pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing properties and steric effects can influence binding affinity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in the development of next-generation therapeutics. The trifluoromethyl and trifluoromethoxy moieties in this compound are known to enhance lipophilicity and bioavailability, making it a sought-after building block for small-molecule drugs. Additionally, the iodo substituent offers versatility in cross-coupling reactions, enabling the creation of complex molecular architectures. This aligns with the growing trend of precision medicine and targeted drug delivery, where tailored chemical entities are essential for addressing unmet medical needs.

The synthesis and characterization of 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications. Furthermore, the compound's stability under various conditions makes it a reliable candidate for scale-up production, a topic frequently searched by industrial chemists and process engineers.

Beyond pharmaceuticals, this compound has potential applications in agrochemical research. The incorporation of fluorine atoms into pesticide and herbicide structures has been shown to improve their efficacy and environmental profile. As sustainability becomes a key concern in agriculture, the development of eco-friendly agrochemicals using intermediates like 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol is gaining traction. This resonates with the global push toward green chemistry and reduced environmental impact.

From a commercial perspective, the compound's CAS No. 1804638-77-4 serves as a unique identifier for procurement and regulatory compliance. Suppliers and researchers often search for CAS registry numbers to ensure they are working with the correct chemical entity. The compound's niche applications also make it a subject of interest in patent literature and intellectual property discussions, particularly in the context of innovative drug formulations and exclusive synthesis routes.

In conclusion, 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-methanol represents a cutting-edge example of how fluorinated heterocycles are shaping the future of chemical innovation. Its multifaceted utility in drug discovery, agrochemicals, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.